10.1039/D3QO01941A | Facile access to thieno[2,3-b]thiophenes and poly-substituted thiophenes through divergent annulation of ketene 1,3-dithietanes†

Facile access to thieno[2,3-b]thiophenes and poly-substituted thiophenes through divergent annulation of ketene 1,3-dithietanes†

Organic Chemistry Frontiers Pub Date: 2023-11-28 DOI: 10.1039/D3QO01941A

Abstract

A Lewis acid-catalyzed tandem nucleophilic addition/C–S cleavage/intramolecular annulation of ketene 1,3-dithietanes with aldehydes and photo-induced cycloaddition of ketene 1,3-dithietanes with alkynes were developed in this work. The readily available ketene 1,3-dithietanes were demonstrated as promising sulfur-containing synthons for the facile construction of the thiophene ring. Moreover, these processes feature simple operation, good functional group tolerance and mild reaction conditions. Also, the possible mechanisms are proposed in this study.

Facile access to thieno[2,3-b]thiophenes and poly-substituted thiophenes through divergent annulation of ketene 1,3-dithietanes†

Share View Original Text

Recommended Literature

[1] A novel stable hydrogen-rich SnH8 under high pressure Huadi Zhang,Xilian Jin,Yunzhou Lv,Quan Zhuang,Yunxian Liu,Qianqian Lv,Da Li,Kuo Bao,Bingbing Liu,Tian CuiRSC Adv., 2015,5, 107637-107641 10.1039/C5RA20428C
[2] Front cover Analyst, 2015,140, 2047-2047 10.1039/C5AN90025E
[3] N-doped carbon nanotubes encapsulated with FeNi nanoparticles derived from defect-rich, molecule-doped 3D g-C3N4 as an efficient bifunctional electrocatalyst for rechargeable zinc–air batteries† Jiahui zheng,Taijia Kang,Bei Liu,Pu Wang,Huaming LiJ. Mater. Chem. A, 2022,10, 9911-9921 10.1039/D2TA00750A
[4] Combining catalysis and computational fluid dynamics towards improved process design for ethanol dehydration† Matthew E. Potter,Lindsay-Marie Armstrong,Robert RajaCatal. Sci. Technol., 2018,8, 6163-6172 10.1039/C8CY01564C
[5] A 4.92% efficiency Cu2ZnSnS4 solar cell from nanoparticle ink and molecular solution Lydia Helena Wong,Zhenghua Su,Hanyu Yao,Yufang LiRSC Adv., 2016,6, 54049-54053 10.1039/C6RA08604G
[6] Tracking mitochondrial viscosity in living systems based on a two-photon and near red probe† Min Peng,Junling Yin,Weiying LinNew J. Chem., 2019,43, 16945-16949 10.1039/C9NJ03744F
[7] Solvent dependent assembly and disassembly of a hydrogen bonded helical structure in a Co–Mo bimetallic complex† Snehadrinarayan Khatua,Takunori Harada,Manish BhattacharjeeChem. Commun., 2007, 3927-3929 10.1039/B705891H
[8] Bisulfate transport in hydrogels for self-healable and transparent thermoelectric harvesting films† Cheolhyun Cho,Byeonggwan Kim,Sienoh Park,Eunkyoung KimEnergy Environ. Sci., 2022,15, 2049-2060 10.1039/D2EE00341D
[9] Direct methylation and trifluoroethylation of imidazole and pyridine derivatives Jie Zhang,George Robert Martin,Darryl D. DesMarteauChem. Commun., 2003, 2334-2335 10.1039/B307230D
[10] An amperometric cholesterol biosensor with excellent sensitivity and limit of detection based on an enzyme-immobilized microtubular ZnO@ZnS heterostructure† Arnab Kanti Giri,Chumki Charan,Arka Saha,Vinod Kumar Shahi,Asit Baran PandaJ. Mater. Chem. A, 2014,2, 16997-17004 10.1039/C4TA03627A

Journal Name：Organic Chemistry Frontiers

Research Products

2-Acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone 1,3,4,6-tetraacetate

CAS no.: 132152-77-3
4-Chloro-1-methyl-1H-pyrazole-3-carbaldehyde

CAS no.: 175204-81-6
3-Borono-4-methylbenzoic acid

CAS no.: 170230-88-3
4-Hydroxy-3-propylbenzoic acid methyl ester

CAS no.: 105211-78-7
Acetylfluoride,2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]-

CAS no.: 172897-75-5
3-phenylpyridine-4-carboxylic acid

CAS no.: 104096-15-3
1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-

CAS no.: 1868-48-0
2-(Trifluoromethoxy)benzohydrazide

CAS no.: 175277-19-7
methyl 3-amino-5-tert-butylthiophene-2-carboxylate

CAS no.: 175137-03-8
3-Amino-5-fluoro-4-methylbenzoic acid

CAS no.: 103877-75-4